1-((4-fluorobenzyl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methoxy]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C27H20FN3O3S/c1-17-4-13-23-24(15-17)35-26(30-23)19-7-11-21(12-8-19)29-25(32)22-3-2-14-31(27(22)33)34-16-18-5-9-20(28)10-6-18/h2-15H,16H2,1H3,(H,29,32)
• InChI Key: XQPLOJVXBAJHBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC=CN(C4=O)OCC5=CC=C(C=C5)F
• Molecular Formula: C27H20FN3O3S
• Molecular Weight: 485.5 g/mol

Description

1-((4-fluorobenzyl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C27H20FN3O3S and its molecular weight is 485.53. The purity is usually 95%.
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Scientific Research Applications

Orexin Receptor Antagonism and Binge Eating

One study investigated the effects of selective orexin receptor antagonists, including compounds with similar structures, on compulsive food consumption in a model of binge eating in female rats. The research highlighted the role of orexin-1 receptor mechanisms in binge eating, suggesting that selective antagonism at this receptor could represent a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).

HIV Integrase Inhibition

Another study focused on the metabolism and disposition of potent HIV integrase inhibitors, using 19F-nuclear magnetic resonance (NMR) spectroscopy. Although it discusses different compounds, the research underscores the importance of understanding the metabolic fate and excretion of fluorine-containing pharmaceuticals, which is relevant for the evaluation of similar fluorinated compounds (Monteagudo et al., 2007).

Antimicrobial Activity of Thiazole Derivatives

Research on thiazole-aminopiperidine hybrid analogues designed as novel Mycobacterium tuberculosis GyrB inhibitors provides insights into the antimicrobial potential of thiazole-containing compounds. This study identifies compounds with significant in vitro activity against Mycobacterium tuberculosis, highlighting the therapeutic promise of thiazole derivatives in treating infectious diseases (Jeankumar et al., 2013).

Antimicrobial and Antifungal Properties

Further research into fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs. This study synthesized new derivatives and evaluated their antimicrobial screening against various bacterial and fungal strains, emphasizing the role of fluorine atoms in enhancing antimicrobial activity (Desai et al., 2013).